8-bromo-7-methyl-2,3-dihydro-9H-[1,4]dioxino[2,3-h]chromen-9-one

• IUPAC Name: 8-bromo-7-methyl-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
• InChI: InChI=1S/C12H9BrO4/c1-6-7-2-3-8-11(16-5-4-15-8)10(7)17-12(14)9(6)13/h2-3H,4-5H2,1H3
• InChI Key: KHCXBLJPFRQYLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC3=C2OCCO3)Br
• Molecular Formula: C12H9BrO4
• Molecular Weight: 297.10 g/mol

Description

8-bromo-7-methyl-2,3-dihydro-9H-[1,4]dioxino[2,3-h]chromen-9-one is a synthetic compound that has gained attention in scientific research for its potential therapeutic applications. This compound belongs to the family of chromenes and is used in the development of novel drugs due to its unique chemical properties.

Scientific Research Applications

Synthesis and Structural Analysis

• X-Ray Supramolecular Structure and Synthesis : The oxidative cyclization of 1-phenylhydrazono chromen-2-ones, including halogenated isomers similar to the compound of interest, has been studied. The molecular and supramolecular structures were established by X-ray diffraction, revealing insights into the conformation and interactions within these molecules (Padilla-Martínez et al., 2011).

Chemical Synthesis and Modifications

• Tetracyclic Derivatives : Bromination and condensation processes involving compounds structurally related to 8-bromo-7-methyl-2,3-dihydro-9H-[1,4]dioxino[2,3-h]chromen-9-one have been developed to create tetracyclic aza-naphthalen-9-ones and oxa-naphthalen-9-one, demonstrating the versatility of chromene derivatives in synthesizing complex heterocyclic systems (Soman & Thaker, 2010).

Molecular Conformation Studies

• Crystal Structure Analysis : Detailed crystal structure analysis of chromene derivatives, including the examination of conformation and molecular interactions, has been performed. These studies provide a foundation for understanding the properties and potential applications of such compounds in material science and pharmaceutical research (Malathy et al., 2016).

Luminescence and Ionochromic Properties

• Luminescence and Ionochromic Compounds : Chromene derivatives have been identified as multifunctional ionochromic compounds capable of forming colored complexes with metal cations as well as with various anions. The complexation leads to significant changes in absorption and fluorescence properties, suggesting applications in sensing and imaging technologies (Nikolaeva et al., 2020).

Synthesis and Biological Activity

• Synthesis and Antimicrobial Activity : The synthesis of azanaphthalen-8-ones and oxa-naphthalen-9-one through bromination and condensation of related chromene compounds has been explored. These synthesized compounds were screened for antimicrobial activity, showing promising results against various pathogens (Soman & Thaker, 2013).